Cas no 29263-10-3 (1,3,5-Triazine,2,4,6-tripropoxy-)

1,3,5-Triazine,2,4,6-tripropoxy- Properties

Names and Identifiers

• 1,3,5-Triazine,2,4,6-tripropoxy-
• 2,4,6-TRIPROPOXY-S-TRIAZINE
• 1,3,5-Triazine, 2,4,6-tripropoxy-
• 2,4,6-tripropoxy-[1,3,5]triazine

• InChIKey： OTFGKNPRQHOROP-UHFFFAOYSA-N
• Inchi： 1S/C12H21N3O3/c1-4-7-16-10-13-11(17-8-5-2)15-12(14-10)18-9-6-3/h4-9H2,1-3H3
• SMILES： N1=C(OCCC)N=C(OCCC)N=C1OCCC

Computed Properties

• Exact Mass: 255.15843
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 255.158292
• Heavy Atom Count: 18
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 66.4

Experimental Properties

• PSA: 66.36
• Refractive Index: 1.481
• Boiling Point: 366.3°Cat760mmHg
• Melting Point: 30-33 °C
• Flash Point: 133.5°C
• pka: 1.99±0.10(Predicted)
• Density: 1.063